Cas no 137438-23-4 (3-chloro-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraene)

$3-chloro-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraene structure$

137438-23-4 structure

Product Name:3-chloro-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraene

CAS No:137438-23-4

MF:C₁₁H₁₁ClN₂S

MW:238.736439943314

MDL:MFCD02333821

CID:901739

PubChem ID:2790841

Update Time:2025-04-19

3-chloro-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraene Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-7-methyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine
- 4-Chloro-7-Methyl-5,6,7,8-Tetrahydro[1]Benzothieno[2,3-D]Pyrimidine
- 4-Chloro-7-methyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine
- 4-chloro-7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
- (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
- (7S)-4-chloro-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
- [1]BENZOTHIENO[2,3-D]PYRIMIDINE, 4-CHLORO-5,6,7,8-TETRAHYDRO-7-METHYL-
- AURORA 20204
- BUTTPARK 59\40-37
- 3-chloro-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraene
- AKOS000122945
- DTXSID70383115
- AKOS016043210
- SR-01000488062-1
- EU-0044269
- SR-01000488062
- 3-CHLORO-11-METHYL-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2,4,6-TETRAENE
- AF-399/40885803
- MFCD02333821
- SCHEMBL14459722
- 137438-23-4
- Z56876383
- EN300-07402
- (RS)-4-chloro-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
- AS-72308
- 3-chloro-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
- STL280016
- ZSDWARZBRRSRLT-UHFFFAOYSA-N
- F0918-2030
- MDL： MFCD02333821
- Inchi： 1S/C11H11ClN2S/c1-6-2-3-7-8(4-6)15-11-9(7)10(12)13-5-14-11/h5-6H,2-4H2,1H3
- InChI Key： ZSDWARZBRRSRLT-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)SC1=C2CCC(C)C1

Computed Properties

Exact Mass: 238.03333
Monoisotopic Mass: 238.0331472g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 54Å²

Experimental Properties

Melting Point: 109-113℃
PSA: 25.78

3-chloro-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraene Pricemore >>

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